tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
Overview
Description
Tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate, or TBMSOP, is an organic compound belonging to the class of sulfones. It is a colorless solid with a molecular formula of C9H17NO4S and a molecular weight of 239.3 g/mol. TBMSOP is used in a variety of chemical processes, including synthesis and research applications.
Scientific Research Applications
Metabolism in Drug Development
Research on CP-533,536, a prostaglandin E2 agonist developed for bone fracture healing, revealed insights into the metabolism of tert-butyl compounds. Tert-butyl moieties, similar to those in tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate, undergo various metabolic transformations, including oxidation and demethylation, in the presence of human liver microsomes and cytochrome P450 isoforms (Prakash et al., 2008).
Synthesis of Piperidine Derivatives
A study demonstrated the synthesis of piperidine derivatives fused to a tetrahydrofuran ring, starting from compounds similar to tert-butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate. These syntheses contribute to the development of various chemical structures and potential applications in medicinal chemistry (Moskalenko & Boev, 2014).
Palladium-Catalyzed Coupling Reactions
tert-Butylcarbonyl derivatives have been used in palladium-catalyzed coupling reactions with arylboronic acids. These reactions lead to the formation of various tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, showcasing the utility of tert-butylcarbonyl compounds in complex chemical syntheses (Wustrow & Wise, 1991).
Asymmetric Synthesis of Chiral Pyrrolidines
tert-Butyl disubstituted pyrrolidines have been synthesized using a nitrile anion cyclization strategy. This process is significant for the production of chiral pyrrolidine compounds, which have applications in the synthesis of various biologically active molecules (Chung et al., 2005).
Synthesis of Pyrrole Derivatives
Studies have shown the synthesis of pyrrole derivatives starting from tert-butylaziridine compounds. This synthesis pathway is crucial for creating complex pyrrole structures that have potential applications in pharmaceuticals and materials science (Porta et al., 1994).
properties
IUPAC Name |
tert-butyl 3-methylsulfonyloxypyrrolidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO5S/c1-10(2,3)15-9(12)11-6-5-8(7-11)16-17(4,13)14/h8H,5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWQRKOSMSFLBTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)OS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80399808 | |
Record name | tert-Butyl 3-[(methanesulfonyl)oxy]pyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80399808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate | |
CAS RN |
141699-57-2 | |
Record name | tert-Butyl 3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=141699-57-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 3-[(methanesulfonyl)oxy]pyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80399808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 3-(methanesulfonyloxy)pyrrolidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.